![molecular formula C16H25NOS2 B5055911 N-[2-(tert-butylthio)ethyl]-2-[(4-methylbenzyl)thio]acetamide](/img/structure/B5055911.png)
N-[2-(tert-butylthio)ethyl]-2-[(4-methylbenzyl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(tert-butylthio)ethyl]-2-[(4-methylbenzyl)thio]acetamide, also known as BTE-2, is a chemical compound that has been studied extensively in scientific research for its potential therapeutic applications. BTE-2 is a thioamide derivative that has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of N-[2-(tert-butylthio)ethyl]-2-[(4-methylbenzyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer cell growth and inflammation. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that promote inflammation and cancer cell growth.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. It has also been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[2-(tert-butylthio)ethyl]-2-[(4-methylbenzyl)thio]acetamide in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unharmed. This makes it a promising candidate for the development of cancer therapeutics. However, one of the limitations of using this compound is its low solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-[2-(tert-butylthio)ethyl]-2-[(4-methylbenzyl)thio]acetamide. One possible direction is the development of this compound-based therapeutics for the treatment of cancer and inflammation. Another direction is the investigation of the potential synergistic effects of this compound with other anti-cancer and anti-inflammatory agents. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential for use in other disease areas.
Synthesis Methods
The synthesis of N-[2-(tert-butylthio)ethyl]-2-[(4-methylbenzyl)thio]acetamide involves a multi-step process that includes the reaction of tert-butylthiol with 2-bromoethylamine hydrobromide, followed by the reaction of the resulting product with 4-methylbenzenethiol. The final product is obtained through purification and characterization using various analytical techniques.
Scientific Research Applications
N-[2-(tert-butylthio)ethyl]-2-[(4-methylbenzyl)thio]acetamide has been extensively studied in scientific research for its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer.
Properties
IUPAC Name |
N-(2-tert-butylsulfanylethyl)-2-[(4-methylphenyl)methylsulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NOS2/c1-13-5-7-14(8-6-13)11-19-12-15(18)17-9-10-20-16(2,3)4/h5-8H,9-12H2,1-4H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACKXMQIOIVMWAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSCC(=O)NCCSC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.